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Compound of Interest

Compound Name: (+/-)-Laureline

Cat. No.: B12763209

An In-Depth Technical Guide to (+/-)-Laureline

This guide provides a comprehensive overview of the chemical and physical properties of the
racemic compound (+/-)-Laureline, tailored for researchers, scientists, and professionals in
drug development.

Core Chemical Identifiers

The racemic mixture of Laureline, denoted as (+/-)-Laureline, is a member of the aporphine
alkaloid class. It is essential to distinguish this form from its specific stereoisomers.

Identifier Value Source
CAS Number 3749-97-1 [1][2]
Molecular Formula C19H1sNO3 [1]

(+)-10-Methoxy-1,2-
IUPAC Name ] ] [1]
(methylenedioxy)aporphine

Synonyms Laureline (+/-)-form [1][2]

Physicochemical Data

The following table summarizes key physicochemical properties of Laureline. Note that some
data may be for a specific isomer if not explicitly stated for the racemic mixture.
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Property Value Source

Molecular Weight 309.36 g/mol [21[3114]

_ _ 115-116 °C (for rough needles
Melting Point [2]
from petroleum ether)

N C: 73.77%, H: 6.19%, N:
Percent Composition [2]
4.53%, O: 15.52%

Stereoisomers

It is crucial to differentiate (+/-)-Laureline from its constituent enantiomers and other related

forms, as biological activity can vary significantly.

Isomeric Form CAS Number Key Properties Source

(+)-Laureline ((S)-

65981-49-9 mp 114-115 °C [2][5]
form)

Laureline ((7aR)-form)  81-38-9 mp 114 °C [2][41[6]

Further Research and Context

While detailed experimental protocols and signaling pathways for (+/-)-Laureline specifically
are not readily available in the initial search, the provided identifiers are foundational for further
investigation into its synthesis, biological activity, and potential therapeutic applications.
Researchers are encouraged to use these identifiers to explore scientific databases for more

in-depth studies.

To facilitate further research, the logical relationship for identifying the correct form of Laureline

is outlined below.
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Laureline Isomer Identification
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Click to download full resolution via product page

Figure 1. Isomeric Forms of Laureline

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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